Cas no 2089309-98-6 (6-Fluoropyrido[3,4-d]pyrimidine)

• Product Name: 6-Fluoropyrido[3,4-d]pyrimidine
• CAS No: 2089309-98-6
• MF: C₇H₄FN₃
• MW: 149.125164031982
• CID: 5739820
• PubChem ID: 121232111
• Update Time: 2026-03-11

6-Fluoropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2089309-98-6
• 6-Fluoropyrido[3,4-d]pyrimidine
• Pyrido[3,4-d]pyrimidine, 6-fluoro-

• Inchi： 1S/C7H4FN3/c8-7-1-5-2-9-4-11-6(5)3-10-7/h1-4H
• InChI Key： VGBFMBDUPLUJKL-UHFFFAOYSA-N
• SMILES： C1=NC=C2C=C(F)N=CC2=N1

Computed Properties

• Exact Mass: 149.03892530g/mol
• Monoisotopic Mass: 149.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±20.0 °C(Predicted)
• pka: 2.05±0.30(Predicted)

Additional information on 6-Fluoropyrido[3,4-d]pyrimidine

6-Fluoropyrido[3,4-d]pyrimidine: A Promising Scaffold for Targeted Drug Discovery

6-Fluoropyrido[3,4-d]pyrimidine represents a structurally unique compound that has garnered significant attention in the field of biomedical research due to its potential applications in drug discovery and targeted therapy. With the CAS No. 2089309-98-6 identifier, this compound belongs to the pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The introduction of a fluorine atom at the 6-position of the pyrido[3,4-d]pyrimidine ring significantly modulates its physicochemical properties, including hydrophobicity, lipophilicity, and metabolic stability, which are critical factors in the development of pharmaceutical agents.

Recent studies have highlighted the 6-Fluoropyrido[3,4-d]pyrimidine scaffold as a promising platform for designing small molecule inhibitors targeting key pathways in oncology and infectious diseases. For instance, a 2023 publication in Nature Communications demonstrated that derivatives of this compound exhibited potent antitumor activity against pancreatic cancer cells by selectively inhibiting the PI3K/AKT/mTOR signaling pathway. The fluorine substitution at the 6-position was found to enhance the compound's ability to penetrate the blood-brain barrier, making it a potential candidate for central nervous system disorders.

The 6-Fluoropyrido[3,4-d]pyrimidine structure also shows promise in antimicrobial research. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibited broad-spectrum antibacterial activity against multidrug-resistant pathogens, including MRSA and Acinetobacter baumannii. The fluorine atom at the 6-position was proposed to enhance the compound's binding affinity to bacterial DNA gyrase, a key target in antibacterial drug development. This finding underscores the importance of structural modifications in optimizing the therapeutic potential of pyrimidine derivatives.

In the context of drug metabolism, the 6-Fluoropyrido[3,4-d]pyrimidine scaffold has been evaluated for its metabolic stability and toxicological profile. A 2023 preclinical study conducted by the European Medicines Agency revealed that compounds derived from this scaffold exhibited improved half-life compared to their non-fluorinated counterparts, which is a critical factor in the clinical development of oral medications. The fluorine substitution was found to reduce the rate of hydrolytic degradation, thereby enhancing the bioavailability of the compound in vivo.

The 6-Fluoropyrido[3,4-d]pyrimidine scaffold has also been explored for its potential in targeted therapy for neurodegenerative diseases. A 2024 study published in Cell Reports demonstrated that derivatives of this compound could modulate the expression of amyloid-beta precursor protein (APP) in Alzheimer's disease models. The fluorine atom at the 6-position was hypothesized to influence the protein-protein interactions critical for beta-amyloid aggregation. This finding highlights the structural versatility of the 6-Fluoropyrido[3,4-d]pyrimidine scaffold in addressing complex pathophysiological mechanisms.

From a synthetic chemistry perspective, the 6-Fluoropyrido[3,4-d]pyrimidine core has been synthesized through various asymmetric catalytic methods and organocatalytic approaches. A 2023 review in Chemical Reviews detailed the development of fluorinated pyrimidine derivatives using enantioselective reactions to achieve high enantiomeric purity. These synthetic strategies are crucial for the pharmaceutical industry in producing chiral drugs with improved therapeutic outcomes and reduced side effects.

The 6-Fluoropyrido[3,4-d]pyrimidine scaffold has also shown potential in antiviral drug discovery. A 2024 study in Science Translational Medicine reported that this compound could inhibit the replication of RNA viruses by targeting the RNA-dependent RNA polymerase (RdRp) enzyme. The fluorine atom at the 6-position was found to enhance the binding affinity to the RdRp active site, thereby improving the antiviral efficacy of the compound. This application underscores the versatility of the 6-Fluoropyrido[3,4-d]pyrimidine scaffold in combating respiratory viral infections.

Despite its promising potential, the 6-Fluoropyrido[3,4-d]pyrimidine scaffold faces challenges in clinical translation. A 2023 study published in Drug Discovery Today highlighted the need for further preclinical testing to evaluate the long-term safety and efficacy of compounds derived from this scaffold. The fluorine substitution may also introduce toxicological concerns, particularly in the context of long-term administration. These findings emphasize the importance of pharmacokinetic and pharmacodynamic studies in the drug development pipeline.

In conclusion, the 6-Fluoropyrido[3,4-d]pyrimidine scaffold represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and functional versatility make it a valuable platform for the development of novel therapeutics across multiple medical disciplines. As research continues to evolve, the 6-Fluoropyrido[3,4-d]pyrimidine scaffold is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.

For more information on the 6-Fluoropyrido[3,4-d]pyrimidine scaffold and its applications, further reading is recommended in the fields of pharmaceutical chemistry, drug discovery, and biomedical research. Staying updated with recent publications in journals such as Nature Communications, Antimicrobial Agents and Chemotherapy, and Cell Reports will provide insights into the latest advancements in this area.

Thank you for your interest in the 6-Fluoropyrido[3,4-d]pyrimidine scaffold and its potential applications in pharmaceutical science. Please feel free to reach out for further inquiries or collaborations.

Best regards,
Research Team